Cas no 2680803-84-1 (4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680803-84-1
• MF: C₁₁H₇F₃N₄O₃
• MW: 300.193492174149
• CID: 5636011
• PubChem ID: 165926665
• Update Time: 2025-08-05

4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28290200
• 2680803-84-1

• Inchi： 1S/C11H7F3N4O3/c12-11(13,14)10(21)17-7-3-6(9(19)20)1-2-8(7)18-5-15-4-16-18/h1-5H,(H,17,21)(H,19,20)
• InChI Key： XPPHIOXRXKYKNI-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C(=O)O)C=CC=1N1C=NC=N1)=O)(F)F

Computed Properties

• Exact Mass: 300.04702458g/mol
• Monoisotopic Mass: 300.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.1Ų

Additional information on 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680803-84-1)

4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid, identified by the CAS number 2680803-84-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a triazole moiety and a trifluoroacetamide substituent. The combination of these functional groups imparts distinct chemical reactivity and biological activity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The triazole ring in 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid is a well-known pharmacophore that has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The presence of this heterocyclic structure enhances the compound's ability to interact with biological targets, particularly enzymes and receptors involved in disease pathways. Additionally, the trifluoroacetamide group introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis.

In recent years, there has been a growing interest in benzoic acid derivatives as potential therapeutic agents due to their versatility and biocompatibility. The specific configuration of 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid positions it as a valuable scaffold for designing novel drugs with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that benzoic acid derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The addition of the triazole and trifluoroacetamide groups further refines these interactions by increasing selectivity and reducing off-target effects.

Current research in medicinal chemistry focuses on optimizing small-molecule drugs to achieve better efficacy and safety. The structural features of 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid make it an attractive candidate for further investigation in this context. For example, computational studies have suggested that this compound can effectively bind to target proteins through hydrogen bonding networks formed by the carboxylic acid group and the amide moiety. Moreover, the electron-withdrawing nature of the trifluoromethyl group may enhance binding affinity by stabilizing negative charge distributions on the protein surface.

One of the most compelling aspects of 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid is its potential application in addressing unmet medical needs. Emerging evidence indicates that this compound exhibits inhibitory activity against certain kinases and proteases implicated in cancer progression. Specifically, preclinical studies have shown that derivatives of benzoic acid with similar structural motifs can disrupt signaling pathways such as MAPK and PI3K/Akt. The presence of both the triazole and trifluoroacetamide groups may contribute to its ability to modulate these pathways by interfering with key post-translational modifications.

The synthesis of 4-(1H-1,2,4-triazol-1-yl)-3-(2,2,2-trifluoroacetamido)benzoic acid presents unique challenges due to the complexity of its functional groups. However， advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements not only facilitate access to this compound but also enable modifications to its structure for optimizing biological activity.

In conclusion, 4-(1H-1 24 triazol 14 yl) 3( 22 22 trifluoroacetamido)benzoic acid (CAS No 2680803 84 11 ) is a structurally intriguing compound with significant potential in pharmaceutical applications Its unique combination of functional groups positions it as a valuable scaffold for drug discovery Further research is warranted to fully elucidate its biological activities and therapeutic implications As our understanding of molecular interactions continues to evolve compounds like this are poised to play a crucial role in developing next-generation therapeutics